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Get Quote

The following table consolidates the core biochemical and preclinical characteristics of AKI-001, a potent

Aurora kinase inhibitor, from the search results [1] [2].

Property

Description

Molecular Target

Bioactivity

In Vivo Efficacy (HCT116

mouse xenograft)

Oral Bioavailability

Chemical Formula

Molecular Weight

CAS Number

Aurora kinase A & Aurora kinase B [1] [2]

Low nanomolar potency (ICso < 100 nM) against Aurora A & B
enzymes; excellent cellular potency (ICso < 100 nM) [2].

5 mg/kg oral dose (QD) resulted in 92% tumor growth inhibition (TGI);
well-tolerated [2].

Good [2]

C21H24N40 [1] [2]

348.44 g/mol [1] [2]

925218-37-7 [1] [2]

Inferred Experimental Models
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While the search results lack granular methodological details, the following experimental approaches can be

inferred for key preclinical assessments.

Experiment
Inferred Protocol & Key Parameters
Type
In Vitro Kinase Used to determine ICso values against Aurora A and B enzymes. The protocol
Assay involved incubating the kinases with ATP and a substrate, measuring
phosphorylation in the presence of a compound concentration gradient. The
reported result is low nanomolar potency [2].
Cellular Conducted on cancer cell lines (specifics not listed, but HCT116 is implied) to
Proliferation establish cellular ICso. Cells were treated with a dilution series of AKI-001, and
Assay viability was measured. The reported cellular ICso is <100 nM [2].

| In Vivo Xenograft Study | Model: HCT116 mouse xenograft. Dosing: 5 mg/kg, administered orally once
daily (QD). Endpoint: Tumor volume measurement to calculate percent tumor growth inhibition (92% TGI).

The compound was reported as well-tolerated at this regimen [2]. |

Mechanism of Action Pathway

The diagram below illustrates the core mechanism of action of AKI-001 as an Aurora kinase inhibitor,

leading to the inhibition of tumor cell proliferation.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.targetmol.com/compound/aki-001
https://www.targetmol.com/compound/aki-001
https://www.targetmol.com/compound/aki-001
https://www.smolecule.com/products/s548302?utm_src=pdf-body
https://www.smolecule.com/products/s548302?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Inhibits Inhibits

Aurora Kinase A Aurora Kinase B

Regulates/ Regulates

Mitotic Processes
(Spindle Assembly, Chromosomal Alignment)

Drives

Uncontrolled Tumor Cell Proliferation

|
Blocked by AKI-001

Inhibition of Tumor Cell Proliferation
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AKI-001 inhibits Aurora A & B kinases, disrupting mitosis and blocking tumor proliferation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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